Cas no 351365-97-4 (3-(4-Bromophenoxy)methyl-4-methoxybenzaldehyde)

• Product Name: 3-(4-Bromophenoxy)methyl-4-methoxybenzaldehyde
• CAS No: 351365-97-4
• MF: C₁₅H₁₃BrO₃
• MW: 321.165923833847
• MDL: MFCD02055687
• CID: 2951706
• PubChem ID: 590885
• Update Time: 2025-04-21

3-(4-Bromophenoxy)methyl-4-methoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 苯甲醛,3-(4-溴苯氧基甲基)-4-甲氧基-
• 3-[(4-Bromophenoxy)methyl]-4-methoxybenzaldehyde
• 3-(4-Bromo-phenoxymethyl)-4-methoxybenzaldehyde
• 3-(4-bromophenoxymethyl)-4-methoxybenzaldehyde
• 3-((4-Bromophenoxy)methyl)-4-methoxybenzaldehyde
• 3-(4-Bromo-phenoxymethyl)-4-methoxy-benzaldehyde
• Oprea1_378809
• Oprea1_583869
• BBL013857
• STK346884
• 3-[(4-Bromophenoxy)methyl]-4-methoxybenzaldehyde #
• Benzaldehyde, 3-(4-bromophen
• 3-(4-Bromophenoxy)methyl-4-methoxybenzaldehyde

• MDL： MFCD02055687
• Inchi： 1S/C15H13BrO3/c1-18-15-7-2-11(9-17)8-12(15)10-19-14-5-3-13(16)4-6-14/h2-9H,10H2,1H3
• InChI Key： SQVKQDINPBJMDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCC1C=C(C=O)C=CC=1OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 277
• XLogP3: 3.5
• Topological Polar Surface Area: 35.5

3-(4-Bromophenoxy)methyl-4-methoxybenzaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT